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Compound of Interest

Compound Name: ML 10302

Cat. No.: B1235468

For Immediate Reference: ML 10302 is a chemical compound for laboratory research use only
and should be handled by trained professionals. This document provides essential safety and
logistical information for the proper disposal of ML 10302, also known by its chemical name 4-
Amino-5-chloro-2-methoxybenzoic acid 2-(1-piperidinyl)ethyl ester hydrochloride. Adherence to
these procedures is critical for maintaining laboratory safety and environmental compliance.

Safety and Handling Protocol

Before beginning any disposal procedure, ensure you are wearing appropriate personal
protective equipment (PPE).

Personal Protective Equipment (PPE) Specification
Eye Protection Chemical safety goggles or face shield
Hand Protection Chemical-resistant gloves (e.qg., Nitrile)

Use in a well-ventilated area. If dust is
Respiratory Protection generated, a NIOSH-approved N95 dust mask

is recommended.

Body Protection Laboratory coat

Step-by-Step Disposal Procedure

This protocol outlines the approved method for the disposal of ML 10302.
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Initial Containment:

o For small spills, carefully collect the material using a wet cloth or gently sweep it into a
suitable container.[1]

o Avoid generating dust.

Packaging for Disposal:
o Place the collected ML 10302 waste into a clearly labeled, sealable container.

o The container should be appropriate for chemical waste.

Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name ("4-Amino-5-
chloro-2-methoxybenzoic acid 2-(1-piperidinyl)ethyl ester hydrochloride"), and the
approximate quantity.

Storage:

o Store the sealed waste container in a designated, secure hazardous waste accumulation
area.

o This area should be away from incompatible materials.

Final Disposal:
o Dispose of the contents and the container through an approved waste disposal plant.[2][3]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for pickup and disposal by a licensed hazardous waste contractor.

Chemical and Physical Properties Summary

A summary of key data for ML 10302 hydrochloride is provided below for reference.
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Property

Value

Chemical Name

4-Amino-5-chloro-2-methoxybenzoic acid 2-(1-

piperidinyl)ethyl ester hydrochloride

CAS Number

186826-17-5[1]

Molecular Formula

C15H21CIN203.HCI

Molecular Weight 349.25 g/mol
Appearance Solid
Storage Desiccate at room temperature

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of ML 10302.
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Start: ML 10302 Waste @

Don Personal Protective Equipment (PPE)

Contain Spill/Collect Waste
(Use wet cloth or sweep gently)

Package in a Labeled,
Sealable Chemical Waste Container

Label with '"Hazardous Waste' and Chemical Name

Store in Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS)

Arrange for Professional Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ruixibiotech.com [ruixibiotech.com]

2. fishersci.com [fishersci.com]

3. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Proper Disposal Procedures for ML 10302].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1235468#ml-10302-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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